Cas no 2228614-08-0 (1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product name: 1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228614-08-0
• MF: C₁₃H₁₄F₂O₄
• MW: 272.244671344757
• CID: 6612224
• PubChem ID: 165700999

1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
• 2228614-08-0
• EN300-1973194

• Inchi： 1S/C13H14F2O4/c14-13(15)5-3-12(4-6-13,11(18)19)9-2-1-8(16)7-10(9)17/h1-2,7,16-17H,3-6H2,(H,18,19)
• InChI Key： KFHYZFAJBGVVJM-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC(=CC=2O)O)CC1)F

Computed Properties

• Exact Mass: 272.08601525g/mol
• Monoisotopic Mass: 272.08601525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228614-08-0)

The compound 1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228614-08-0) is a fluorinated cyclohexane derivative with a unique structural framework that combines a dihydroxyphenyl moiety and a difluorocyclohexane carboxylic acid group. This molecular architecture makes it a subject of significant interest in pharmaceutical and materials science research. The presence of fluorine atoms enhances its metabolic stability and bioavailability, while the phenolic hydroxyl groups contribute to its potential antioxidant properties. Researchers are increasingly exploring its applications in drug development, particularly for targeting oxidative stress-related disorders.

In recent years, the demand for fluorinated organic compounds has surged due to their versatility in medicinal chemistry. 1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid stands out as a promising candidate for further investigation. Its CAS number 2228614-08-0 is frequently searched in academic databases, reflecting its growing relevance. The compound's ability to modulate enzyme activity and interact with biological targets has sparked curiosity among scientists studying neurodegenerative diseases and inflammatory conditions. Its structural features align with current trends in designing multi-functional small molecules for therapeutic interventions.

The synthesis of 1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid involves sophisticated organic chemistry techniques, including selective fluorination and protective group strategies. Analytical characterization typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for research applications. The growing emphasis on green chemistry has also prompted investigations into more sustainable synthetic routes for this and related fluorinated compounds.

From a commercial perspective, CAS 2228614-08-0 is gaining attention in the fine chemicals market. Suppliers and manufacturers are responding to the increased demand from academic institutions and pharmaceutical companies. The compound's structure-activity relationship (SAR) is a hot topic in drug discovery forums, with researchers debating optimal modifications to enhance its efficacy. Online searches for "buy 1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid" have shown a steady upward trend, indicating its rising commercial importance.

Environmental and toxicological studies of 1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid are still in preliminary stages, but early data suggest favorable biodegradation profiles compared to some persistent fluorinated compounds. This aspect is particularly relevant given current concerns about PFAS (per- and polyfluoroalkyl substances) in the environment. The scientific community is keen to understand how structural differences in fluorinated molecules like this one affect their ecological impact.

In computational chemistry and AI-driven drug discovery, 2228614-08-0 has emerged as an interesting case study for molecular docking simulations. Its balanced hydrophilicity and lipophilicity make it a valuable reference compound for developing predictive models of drug-like properties. The integration of machine learning algorithms in compound screening has accelerated research into its potential binding partners and biological pathways.

The patent landscape surrounding 1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid reveals growing intellectual property activity, particularly in applications related to cosmeceuticals and dermatological preparations. Its potential skin-beneficial properties, possibly stemming from the dihydroxyphenyl component, have attracted attention from personal care product developers. This commercial interest complements the academic research focused on its pharmacological potential.

Quality control standards for CAS 2228614-08-0 are becoming more stringent as its applications expand. Analytical method development for this compound now frequently appears in chromatography conferences and publications. The challenges of separating and quantifying it in complex matrices have led to innovations in UHPLC (ultra-high performance liquid chromatography) techniques and column chemistries.

Looking ahead, 1-(2,4-dihydroxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid represents an exciting intersection of multiple scientific disciplines. Its development reflects broader trends in precision medicine and targeted therapeutics, where molecular specificity is paramount. As research continues, we can anticipate more publications elucidating its mechanism of action and potential clinical applications, solidifying its position as a noteworthy compound in modern chemical research.